2,4-Dichloro-5-methylpyrimidine

Description

2,4-Dichloro-5-methylpyrimidine is a chemical compound with the molecular formula C5H4Cl2N2 and a molecular weight of 163.001 g/mol . It is also known by other names, including 2,4-dichloro-5-methyl pyrimidine, 5-methyl-2,4-dichloropyrimidine, and 2,4-dichlor-5-methylpyrimidin . This compound is used in chemical synthesis, specifically in the synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)-(2,3-dihydro-benzothiazol-6-yl)-amine and can react with piperidine to produce 2-chloro-5-methyl-4-piperidin-1-yl-pyrimidine, a reaction that requires dioxane as a solvent .

The compound appears as a light yellow low melting solid . It is soluble in solvents such as chloroform, ether, ethyl acetate, and toluene . For safety, it should be stored away from strong oxidizing agents and kept in tightly closed containers under cool, dry conditions .

A similar compound, 2,4-Dichloro-5-methylpyridine, has the molecular formula C6H5Cl2N .

• CAS No.: 1780-31-0
• Product Name: 2,4-Dichloro-5-methylpyrimidine
• Molecular Formula: C5H4Cl2N2
• Molecular Weight: 163 g/mol
• IUPAC Name: 2,4-dichloro-5-methylpyrimidine
• Standard InChI: InChI=1S/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3
• Standard InChIKey: DQXNTSXKIUZJJS-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1Cl)Cl
• Canonical SMILES: CC1=CN=C(N=C1Cl)Cl
• Synonyms: 5-Methyl-2,4-dichloropyrimidine; NSC 37532
• PubChem Compound: 74508
• Last Modified: Sep 14 2023